Cas no 3900-93-4 (2-Cyclopentyl-2-phenylacetic Acid)

• Product Name: 2-Cyclopentyl-2-phenylacetic Acid
• CAS No: 3900-93-4
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• MDL: MFCD00001379
• CID: 84883
• PubChem ID: 87565874
• Update Time: 2025-04-18

2-Cyclopentyl-2-phenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentyl-2-phenylacetic acid
• alpha-Cyclopentylphenylacetic acid
• alpha-Phenylcyclopentylacetic acid
• Cyclopentyl(phenyl)acetic acid
• Cyclopentylphenylacetic acid
• ALPHA-PHENYLCYCLOPENTANEACETIC ACID
• -Cyclopentylphenylacetic Acid
• α-Cyclopentylphenylacetic Acid
• α-Phenylcyclopentaneacetic Acid
• NSC 68311
• Benzeneacetic acid, .alpha.-cyclopentyl-
• Acetic acid, cyclopentyphenyl-
• Acetic acid, cyclopentylphenyl-
• .alpha.-Phenylcyclopentaneacetic acid
• BCJIDGDYYYBNNB-UHFFFAOYSA-N
• Cyclopentaneacetic acid, .alpha.-phenyl-
• a-phenylcyclopentaneacetic acid
• Cyclope
• Cyclopentaneacetic a
• Cyclopentylphenylacetic acid, 97%
• MFCD00001379
• CCG-234412
• A824374
• 2RS)-2-cyclopentyl-2-phenylacetic acid
• BB 0257280
• Oprea1_088912
• BCJIDGDYYYBNNB-UHFFFAOYSA-
• AKOS005171589
• (2RS)-2-Cyclopentyl-2-phenylacetic Acid
• D89299
• GLYCOPYRRONIUM BROMIDE IMPURITY K [EP IMPURITY]
• A;-Cyclopentylphenylacetic Acid
• InChI=1/C13H16O2/c14-13(15)12(11-8-4-5-9-11)10-6-2-1-3-7-10/h1-3,6-7,11-12H,4-5,8-9H2,(H,14,15)
• SCHEMBL69127
• .alpha.-Cyclopentylphenylacetic acid
• HMS543O17
• 2-cyclopentyl-2-phenyl-acetic acid
• CYCLOPENTYLPHENYLACETIC ACID, (+/-)-
• EN300-7406632
• Q27261429
• NSC68311
• (2RS)-2-Cyclopentyl-2-phenylacetic Acid; Glycopyrronium Bromide Imp. K (EP); Glycopyrronium Bromide Impurity K; Glycopyrronium Impurity K
• alpha-CyclopentylphenylaceticAcid
• 2-CYCLOPENTYLBENZENEACETIC ACID
• EINECS 223-454-3
• Benzeneacetic acid, alpha-cyclopentyl-
• AS-61397
• UNII-56T1UCM052
• NS00045557
• DTXSID90884018
• FT-0622136
• J-509246
• 3900-93-4
• NSC-68311
• Cyclopentaneacetic acid, alpha-phenyl-
• SY049858
• 2-Cyclopentyl-2-phenylaceticacid
• 56T1UCM052
• Maybridge1_000853
• Glycopyrronium Bromide Imp. K (EP): (2RS)-2-Cyclopentyl-2-phenyl-acetic Acid
• STK501244
• a-Cyclopentylphenylacetic acid
• ALBB-006573
• 2-Cyclopentyl-2-phenylacetic Acid

• MDL： MFCD00001379
• Inchi： 1S/C13H16O2/c14-13(15)12(11-8-4-5-9-11)10-6-2-1-3-7-10/h1-3,6-7,11-12H,4-5,8-9H2,(H,14,15)
• InChI Key： BCJIDGDYYYBNNB-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)C1CCCC1)=O
• BRN： 1956835

Computed Properties

• Exact Mass: 204.11500
• Monoisotopic Mass: 204.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.141±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 100.0 to 103.0 deg-C
• Boiling Point: 302.76°C (rough estimate)
• Flash Point: 234.2±14.4 °C
• Refractive Index: 1.5180 (estimate)
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• Water Partition Coefficient: Insoluble in water.
• PSA: 37.30000
• LogP: 3.04500
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Cyclopentyl-2-phenylacetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives